Cas no 2171651-90-2 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid)

• Product Name: 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid
• CAS No: 2171651-90-2
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6422865
• PubChem ID: 165564627
• Update Time: 2025-05-19

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid
• EN300-1523392
• 4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]benzoic acid
• 2171651-90-2

• Inchi： 1S/C28H26N2O5/c1-30(19-14-12-18(13-15-19)27(32)33)26(31)25(17-10-11-17)29-28(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,12-15,17,24-25H,10-11,16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： YCWDUENQHAEMSN-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid

Research Briefing on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid (CAS: 2171651-90-2)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid (CAS: 2171651-90-2). This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of the cyclopropyl group and the fluorenylmethoxycarbonyl (Fmoc) protecting group suggests its utility in peptide synthesis and medicinal chemistry. This briefing synthesizes the latest research findings and contextualizes its relevance in the field.

The primary objective of recent studies involving this compound has been to explore its role as a building block in the synthesis of novel bioactive molecules. Researchers have focused on its stability, reactivity, and compatibility with solid-phase peptide synthesis (SPPS) protocols. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a protected amino acid derivative, enabling the incorporation of cyclopropyl-modified residues into peptide chains with high yield and minimal side reactions. This has opened avenues for designing constrained peptides with enhanced metabolic stability and target affinity.

Methodologically, the compound has been evaluated using high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to assess its purity and structural integrity. Nuclear magnetic resonance (NMR) spectroscopy has further confirmed its conformational properties, particularly the influence of the cyclopropyl ring on backbone rigidity. Computational modeling studies, as reported in a 2024 ACS Chemical Biology paper, have elucidated its binding interactions with proteolytic enzymes, suggesting its potential as a protease inhibitor scaffold.

Key findings indicate that 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid exhibits remarkable resistance to enzymatic degradation, a property critical for oral bioavailability. Its application in generating peptide-drug conjugates (PDCs) has shown promise in targeted cancer therapy, with preclinical data revealing improved tumor accumulation and reduced off-target effects. However, challenges remain in optimizing its solubility profile for broader therapeutic use.

In conclusion, this compound represents a versatile tool for advancing peptide-based therapeutics. Future research directions may include derivatization strategies to enhance its physicochemical properties and investigations into its broader pharmacological potential. Collaborative efforts between synthetic chemists and pharmacologists will be essential to translate these findings into clinical applications.